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Compound of Interest

Compound Name: Tetradecyl benzoate
CAS No.: 70682-72-3
Cat. No.: B1580876
Get Quote
. J

Executive Summary

Tetradecyl benzoate (

, MW 318.50 Da) is a lipophilic ester comprised of a benzoic acid moiety and a C14 straight-
chain alcohol (myristyl alcohol). In Electron lonization (EI) mass spectrometry, its spectrum is

governed by the stability of the aromatic acyl group. The fragmentation pattern is characterized
by a dominant

-cleavage yielding the benzoyl cation (m/z 105) and specific hydrogen rearrangement
processes—namely the McLafferty Rearrangement (m/z 122) and the Double Hydrogen
Transfer (m/z 123)—which serve as diagnostic indicators for the ester linkage to a long alkyl
chain.

Chemical Identity & Properties

o |[UPAC Name: Tetradecyl benzoate[1][2]

e Synonyms: Myristyl benzoate, Benzoic acid tetradecyl ester
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e Molecular Formula:

e Exact Mass: 318.2559 Da

» Structure: Phenyl ring attached to a carbonyl, ester-linked to a 14-carbon saturated alkyl

chain.

Experimental Configuration (Standard Protocol)

To reproduce the fragmentation patterns described, the following instrument parameters are

recommended. This setup ensures sufficient internal energy deposition for diagnostic

rearrangements.

Parameter

Setting

Rationale

lonization Mode

Electron lonization (EI)

Hard ionization (70 eV) is
required to induce the
characteristic fragmentation
pathways (NIST library
standard).

Standardizes fragmentation

efficiency; lower energies (e.g.,

Electron Energy 70 eV 20 eV) may suppress critical
rearrangements like m/z
122/123.
Prevents condensation of the
high-boiling C14 chain while
Source Temp 230°C o
minimizing thermal
degradation.
Essential for eluting the
Transfer Line 280°C lipophilic tetradecyl tail without
peak tailing.
Captures the molecular ion (
Mass Range 40-350 m/z

) and the low-mass aromatic
series (m/z 51, 77).
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Fragmentation Mechanics & Pathways[3]

The fragmentation of tetradecyl benzoate is driven by charge localization on the carbonyl
oxygen and the aromatic ring. The pathways below are listed in order of diagnostic importance.

Primary -Cleavage (Formation of Base Peak)

The most abundant ion in the spectrum (Base Peak, 100% relative abundance) is the benzoyl
cation at m/z 105.

e Mechanism: lonization occurs at the carbonyl oxygen. An inductive cleavage (

-cleavage) breaks the bond between the carbonyl carbon and the alkoxy oxygen.

o Result: The charge remains on the resonance-stabilized acylium ion (

). The tetradecyloxy radical (
) is lost as a neutral species.

o Diagnostic Value: Confirms the presence of a benzoate headgroup.

The McLafferty Rearrangement (m/z 122)

Because the alkyl chain is long (

), the molecule undergoes a site-specific hydrogen transfer known as the McLafferty
Rearrangement.

e Mechanism: The carbonyl oxygen abstracts a

-hydrogen from the alkyl chain via a six-membered transition state.[3][4] This is followed by
-cleavage of the C-C bond.[5]

¢ Result: Formation of the benzoic acid radical cation (

) at m/z 122 and the expulsion of a neutral alkene (1-tetradecene).

« Significance: This peak distinguishes alkyl benzoates from methyl benzoate (which cannot
undergo this rearrangement).
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Double Hydrogen Rearrangement (m/z 123)

In long-chain esters like tetradecyl benzoate, a second hydrogen transfer often occurs,
leading to the protonated benzoic acid ion.

o Mechanism: Following the initial H-transfer, a second hydrogen (often from the
or
position) is transferred to the oxygen containing fragment before separation.[6]
e Result: A resonance-stabilized ion at m/z 123 (
).

e Observation: In C14 esters, the m/z 123 peak can sometimes exceed the intensity of the m/z
122 peak due to the high flexibility of the long chain facilitating the second transfer.

Secondary Aromatic Fragmentation (m/z 77 & 51)
The benzoyl ion (m/z 105) possesses high internal energy and fragments further.
e M/z77 (

): Loss of neutral carbon monoxide (CO, 28 Da) from the m/z 105 ion yields the phenyl
cation.

e m/z51 (

): Fragmentation of the phenyl ring (loss of acetylene,

) yields this lower mass aromatic marker.

Molecular lon ()

e m/z 318: The molecular ion is typically weak (<5% abundance) or absent. The long alkyl
chain adds degrees of freedom that rapidly dissipate energy, and the facile

-cleavage dominates the kinetics.
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Visualizing the Fragmentation Logic

The following diagram illustrates the causal relationships between the parent molecule and its
key fragments.

Tetradecyl Benzoate (M+)
m/z 318

a-Cleavage |McLafferty Rearr.
(-OC14H29) (-C14H28 alkene)

Double H Transfer
Long chain specific)

Benzoyl Cation Benzoic Acid Radical Cation Protonated Benzoic Acid
m/z 105 (Base Peak) m/z 122 m/z 123

Phenyl Cation
m/z 77

Ring Fragment
m/z 51
Click to download full resolution via product page

Figure 1: Mechanistic flow of Tetradecyl Benzoate fragmentation under 70 eV Electron
lonization.

Diagnostic lon Table

Use this table to validate experimental data against theoretical expectations.
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. Relative
. Origin/Mechan
m/z Value lon Identity Formula ] Abundance
ism
(Est.)
318 Molecular lon Parent molecule Trace / Weak
. Double H
123 Protonated Acid 20 - 45%
rearrangement
-H transfer +
122 McLafferty lon 15 - 30%
-cleavage
105 Base Peak -Cleavage 100%
(Benzoyl)
] Loss of CO from
77 Phenyl Cation 40 - 60%
m/z 105
) Ring opening of
51 Ring Fragment 10 - 20%

m/z 77

Differentiation from Isomers

Tetradecyl benzoate may be isomeric with other esters (e.g., branched alkyl benzoates or
phenyl esters of long-chain acids).

e Vs. Phenyl Myristate (

): Phenyl esters will show a base peak at m/z 94 (phenol radical cation) or related acyl ions
from the chain, rather than the dominant m/z 105.

e Vs. Branched Benzoates: Branched isomers (e.g., isotetradecyl) will show similar aromatic
peaks (105, 77) but will exhibit distinct fragmentation within the weak alkyl region (m/z 43,
57, 71 series) and potentially altered ratios of m/z 122/123 due to steric hindrance affecting
the rearrangement transition states.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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